2,3-Dimethoxy-5-methylhydroquinone

• IUPAC Name: 2,3-dimethoxy-5-methylbenzene-1,4-diol
• InChI: InChI=1S/C9H12O4/c1-5-4-6(10)8(12-2)9(13-3)7(5)11/h4,10-11H,1-3H3
• InChI Key: DSBZYDDWLLIJJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1O)OC)OC)O
• Molecular Formula: C9H12O4
• DSSTOX Substance ID: DTXSID60457910
• Molecular Weight: 184.19 g/mol
• CAS RN: 3066-90-8

Description

2,3-Dimethoxy-5-methylhydroquinone, also known as ubiquinol 7 or coenzyme Q0 reduced form, belongs to the class of organic compounds known as ubiquinols. It is a chemical compound that has been shown to inhibit the mitochondrial respiratory chain.

Molecular Structure Analysis

The molecular formula of 2,3-Dimethoxy-5-methylhydroquinone is C9H12O4. It belongs to the class of ubiquinols, which are coenzyme Q derivatives containing a 5, 6-dimethoxy-3-methylbenzene-1,4-diol moiety to which an isoprenyl group is attached at ring position 2(or 6).

Physical And Chemical Properties Analysis

The molecular weight of 2,3-Dimethoxy-5-methylhydroquinone is 184.191. Other physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

Antioxidant for Lipid Peroxidation

2,3-Dimethoxy-5-methylhydroquinone can be used as an antioxidant to prevent lipid peroxidation. .

Synthesis of Antifungal Agents

This compound is utilized in the synthesis of benzofuran-5-ols , which exhibit antifungal properties. .

Coenzyme Q Analogues

Due to its structural similarity, 2,3-Dimethoxy-5-methylhydroquinone serves as an analogue to Coenzyme Q. .

Disease Prevention and Treatment

Synthetic benzoquinones, including this compound, have been noted for their potential in preventing and treating diseases such as hepatocirrhosis, arteriosclerosis, Alzheimer’s disease, Parkinson’s disease , and urticaria . .

Defensive Secretion in Millipedes

In nature, 2,3-Dimethoxy-5-methylhydroquinone is found in the defensive secretion of the giant Pacific millipede. .

Proteomics Research

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Ubiquinols Class Member

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Mechanism of Action

Target of Action

2,3-Dimethoxy-5-methylhydroquinone, also known as ubiquinol 7 or coenzyme Q0 reduced form , is a type of ubiquinol, a class of compounds that play a crucial role in the electron transport chain and as an antioxidant in both animals and humans .

Mode of Action

The compound acts as an antioxidant due to its characteristic to terminate kinetic chains on reaction with peroxy radicals . This means it can neutralize free radicals, which are unstable molecules that can cause damage to cells.

Biochemical Pathways

Ubiquinols like 2,3-Dimethoxy-5-methylhydroquinone are part of the biosynthesis of isoprenoids, which occurs via two distinct pathways: the mevalonate pathways and non-mevalonate pathways (deoxy-xylulose 5-phosphate) known as DXP pathway . These pathways are associated with the production of a variety of compounds, including cholesterol, steroids, and other lipids.

Safety and Hazards

While specific safety and hazard information for 2,3-Dimethoxy-5-methylhydroquinone is not available, it is generally advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye when handling similar chemical compounds.

Relevant Papers The relevant papers retrieved discuss the presence of 2,3-Dimethoxy-5-methylhydroquinone in the defensive secretion of a giant Pacific millipede. Another paper discusses its use as an antioxidant for lipid peroxidation.

Synthesis routes and methods I

Procedure details

In 28 ml of ethanol was dissolved 1.82 g (10 mmol.) of 2,3-dimethoxy-5-methyl-1,4-benzoquinone. To the solution was portionwise added at room temperature 240 mg (6.3 mmol.) of sodium borohydride. The mixture was stirred for 15 min. The mixture was then made acidic by addition of 3-N hydrochloric acid. To the mixture were added 50 ml of water and 100 ml of ether for performing extraction. The ether portion was washed with water and a saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, and placed under reduced pressure to distill off the solvent to give 1.72 g of 2,3-dimethoxy-5-methylhydroquinone as a yellow oil, yield 93.5%. To the resulting oil were added 1.65 g (9.3 mmol.) of methyl 1-piperazinecarbodithioate and 280 mg (9.3 mmol.) of paraformaldehyde. The mixture was added to 17 ml of chloroform, and the resulting mixture was refluxed under heating for 6 hours. To the heated mixture was added water. The aqueous mixture was then extracted with chloroform. The chloroform extract was washed with water and a saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, and placed under reduced pressure to distill off the solvent. The residue was dissolved in 10 ml of ethanol. Insolubles were removed by filtration. The filtrate was placed under reduced pressure to distill off ethanol. The residue was then purified by means of silica gel column, to give 1.1 g of a pale yellow oil, yield 31.8%. The oil was crystallized from ethanol. The crystals were collected by filtration to give 790 mg of the desired compound as a yellow crystalline product, m.p. 135°-136° C.

Synthesis routes and methods II

Procedure details

A solution of sodium dithionite (95.4 g, 0.548 mols) in water (330 ml) was added to a solution of 2,3-dimethoxy-5-methyl-1,4-benzoquinone (50 g, 0.274 mols) in diethyl ether (330 ml), and shaken for 15 minutes. The ether layer was washed with a saturated aqueous sodium chloride solution, then dried and concentrated in vacuo. The resulting crystals were washed with hexane to obtain 2,3-dimethoxy-5-methyl-1,4-hydroquinone (46.1 g).